Cas no 1404196-40-2 (8-Boc-2-Fluoro-8-Aza-Bicyclo3.2.1Octan-3-Ol)

8-Boc-2-Fluoro-8-Aza-Bicyclo[3.2.1]Octan-3-Ol is a fluorinated bicyclic compound featuring a Boc-protected tertiary amine and a hydroxyl group at the 3-position. Its rigid bicyclic scaffold enhances stereochemical stability, making it valuable in medicinal chemistry and drug development. The fluorine substitution introduces electronegativity, potentially improving binding affinity and metabolic stability in bioactive molecules. The Boc group offers selective deprotection flexibility for further functionalization. This compound serves as a versatile intermediate for synthesizing complex pharmacophores, particularly in CNS-targeted and enzyme inhibitor research. Its well-defined structure facilitates precise modifications while maintaining conformational constraints critical for receptor interactions.

8-Boc-2-Fluoro-8-Aza-Bicyclo3.2.1Octan-3-Ol structure

1404196-40-2 structure

Product Name:8-Boc-2-Fluoro-8-Aza-Bicyclo3.2.1Octan-3-Ol

CAS No:1404196-40-2

MF:C₁₂H₂₀FNO₃

MW:245.290507316589

MDL:MFCD22580393

CID:2094960

PubChem ID:73977893

Update Time:2025-06-08

8-Boc-2-Fluoro-8-Aza-Bicyclo3.2.1Octan-3-Ol Chemical and Physical Properties

Names and Identifiers

- 8-Boc-2-fluoro-8-aza-bicyclo[3.2.1]octan-3-ol
- 2-Methyl-2-propanyl 2-fluoro-3-hydroxy-8-azabicyclo[3.2.1]octane- 8-carboxylate
- C12H20FNO3
- MFCD22580393
- EN300-7416957
- 1404196-40-2
- SCHEMBL19127155
- AS-66708
- AKOS025311351
- CS-0037193
- tert-butyl 2-fluoro-3-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate
- 8-Boc-2-fluoro-8-azabicyclo[3.2.1]octan-3-ol
- 8-Boc-2-Fluoro-8-Aza-Bicyclo3.2.1Octan-3-Ol
- MDL： MFCD22580393
- Inchi： 1S/C12H20FNO3/c1-12(2,3)17-11(16)14-7-4-5-8(14)10(13)9(15)6-7/h7-10,15H,4-6H2,1-3H3
- InChI Key： PNYPYVVSZDGBSI-UHFFFAOYSA-N
- SMILES： FC1C(CC2CCC1N2C(=O)OC(C)(C)C)O

Computed Properties

Exact Mass: 245.14272166g/mol
Monoisotopic Mass: 245.14272166g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 315
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 4
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 49.8Å²

8-Boc-2-Fluoro-8-Aza-Bicyclo3.2.1Octan-3-Ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM295569-1g	8-Boc-2-fluoro-8-aza-bicyclo[3.2.1]octan-3-ol	1404196-40-2	95%	1g	$636	2021-06-15
Chemenu	CM295569-250mg	8-Boc-2-fluoro-8-aza-bicyclo[3.2.1]octan-3-ol	1404196-40-2	95%	250mg	$***	2023-03-30
Chemenu	CM295569-1g	8-Boc-2-fluoro-8-aza-bicyclo[3.2.1]octan-3-ol	1404196-40-2	95%	1g	$***	2023-03-30
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B32580-500mg	2-Methyl-2-propanyl 2-fluoro-3-hydroxy-8-azabicyclo[3.2.1]octane- 8-carboxylate	1404196-40-2	95%	500mg	￥2250.0	2022-04-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B32580-1g	2-Methyl-2-propanyl 2-fluoro-3-hydroxy-8-azabicyclo[3.2.1]octane- 8-carboxylate	1404196-40-2	95%	1g	￥3750.0	2022-04-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B32580-5g	2-Methyl-2-propanyl 2-fluoro-3-hydroxy-8-azabicyclo[3.2.1]octane- 8-carboxylate	1404196-40-2	95%	5g	￥11250.0	2022-04-28
Apollo Scientific	PC430202-1g	8-Boc-2-Fluoro-8-aza-bicyclo[3.2.1]octan-3-ol	1404196-40-2		1g	£595.00	2024-05-24
eNovation Chemicals LLC	D762670-100mg	8-Boc-2-fluoro-8-aza-bicyclo[3.2.1]octan-3-ol	1404196-40-2	95%	100mg	$225	2024-06-06
eNovation Chemicals LLC	D762670-250mg	8-Boc-2-fluoro-8-aza-bicyclo[3.2.1]octan-3-ol	1404196-40-2	95%	250mg	$300	2024-06-06
eNovation Chemicals LLC	D762670-1g	8-Boc-2-fluoro-8-aza-bicyclo[3.2.1]octan-3-ol	1404196-40-2	95%	1g	$580	2024-06-06